![molecular formula C17H19FN2OS B2397475 N-((4-cyclohexylthiazol-2-yl)methyl)-4-fluorobenzamide CAS No. 2034239-54-6](/img/structure/B2397475.png)
N-((4-cyclohexylthiazol-2-yl)methyl)-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((4-cyclohexylthiazol-2-yl)methyl)-4-fluorobenzamide, also known as CTB, is a chemical compound that has been extensively studied for its potential application in scientific research. CTB is a thiazole derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments.
Scientific Research Applications
- Research Findings : N-((4-cyclohexylthiazol-2-yl)methyl)-4-fluorobenzamide derivatives were synthesized and evaluated for antimicrobial activity. Compounds d1, d2, and d3 exhibited promising antimicrobial effects against both Gram-positive and Gram-negative bacteria as well as fungal species .
- Experimental Results : Among the synthesized compounds, d6 and d7 demonstrated potent anticancer activity against estrogen receptor-positive human breast adenocarcinoma (MCF7) cells .
- Observations : Compounds d1, d2, d3, d6, and d7 showed favorable docking scores within binding pockets of selected protein structures (PDB IDs: 1JIJ, 4WMZ, and 3ERT). These compounds could serve as starting points for rational drug design .
- Thiazole Nucleus : The thiazole nucleus, a key component of N-((4-cyclohexylthiazol-2-yl)methyl)-4-fluorobenzamide, has been associated with various medicinal properties. These include anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities .
- Mode of Action : Thiazole derivatives may block bacterial lipid biosynthesis and exhibit additional mechanisms against various bacterial species .
- Relevance : N-((4-cyclohexylthiazol-2-yl)methyl)-4-fluorobenzamide shares structural features with benzimidazole molecules, which have demonstrated effectiveness against various microorganisms .
Antimicrobial Activity
Anticancer Activity
Molecular Docking Studies
Biochemical Mechanisms
Benzimidazole Analogy
Structural Confirmation
properties
IUPAC Name |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-4-fluorobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2OS/c18-14-8-6-13(7-9-14)17(21)19-10-16-20-15(11-22-16)12-4-2-1-3-5-12/h6-9,11-12H,1-5,10H2,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKKJUUCZXILBGU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CSC(=N2)CNC(=O)C3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-cyclohexylthiazol-2-yl)methyl)-4-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.